Cas no 5720-05-8 (4-Methylbenzeneboronic Acid)
4-Methylbenzeneboronic acid (CAS 5720-05-8) is an organoboron compound widely used as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. Its para-methyl substituent enhances stability and reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous catalytic systems. Its boronic acid functional group enables efficient transmetalation with palladium catalysts, yielding biaryl products with high selectivity. The methyl group also provides steric and electronic modulation, improving coupling efficiency. This reagent is particularly useful in constructing complex aromatic frameworks, with applications in materials science and medicinal chemistry. Proper handling under inert conditions is recommended due to its sensitivity to moisture.
4-Methylbenzeneboronic Acid structure
Product Name:4-Methylbenzeneboronic Acid
CAS No:5720-05-8
MF:C7H9BO2
MW:135.956162214279
MDL:MFCD00039138
CID:46115
PubChem ID:79799
Update Time:2025-06-15
4-Methylbenzeneboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Tolylboronic acid
- AKOS BRN-0019
- 4-TOLYBORONIC ACID
- 4-METHYLPHENYLBORIC ACID
- 4-METHYLPHENYLBORONIC ACID
- P-METHYLPHENYLBORONIC ACID
- P-TOLYLBORONIC ACID
- 4-Methylphenylboronic Acid (contains varying amounts of Anhydride)
- 4-METHYLBENZENEBORONIC ACID
- 4-Methylphenylboronic Acid (contains Anhydride)
- Boronic acid,B-(4-methylphenyl)-
- (p-Methylphenyl)boronic acid
- 4-Tolueneboronic acid
- NSC 62870
- p-Methylbenzeneboronic acid
- 4-Methylbenzeneboronic Acid (contains varying amounts of Anhydride)
- p-Tolylboronic Acid (contains varying amounts of Anhydride)
- (4-methylphenyl)boronic acid
- p-Tolueneboronic acid
- Boronic acid, (4-methylphenyl)-
- Boronic acid, p-tolyl-
- Tolyl boronic acid
- (4-Methylphenyl)Boranediol
- 4-methylphenyl boronic acid
- p-Methylborophenylic acid
- YJM4GM7K66
- 4-Methyl Phenyl Boronic Acid
- BIWQNIMLAISTBV-
- NCGC00092015-02
- HMS3741O05
- SCHEMBL129197
- p-boronotoluene
- Z336079532
- A828321
- SY002147
- 4-methyl-phenyl-boronic acid
- A16076
- NCGC00092015-01
- FT-0619100
- BDBM50067895
- 4-methylbenzene boronic acid
- NCIOpen2_000259
- 4-methyl-phenylboronic acid
- UNII-YJM4GM7K66
- 4-Tolylboronicacid
- 4-methyl phenylboronic acid
- para-tolylboronic acid
- J-522731
- p-Toluene boronic acid
- EN300-33404
- p-tolyl boronic acid
- HY-21626
- 4-Methylphenylboronic acid #
- (4-methylphenyl)-boronic acid
- 4-methyl-benzeneboronic acid
- BCP9000131
- BP-12105
- AKOS000266687
- BRN 2935970
- 4-methyl-benzene boronic acid
- Q27294549
- AB01767
- WLN: QBQR D1
- AS-2260
- MFCD00039138
- DTXSID00205836
- NSC-62870
- AC-1381
- (4-methyl-phenyl)-boronic acid
- p-Tolylboronic acid, 97%
- 4-tolyl-boronic acid
- 4-methyl-phenyl boronic acid
- 4-Methylphenylboronicacid
- NS00033664
- 4-methylbenzene-boronic acid
- InChI=1/C7H9BO2/c1-6-2-4-7(5-3-6)8(9)10/h2-5,9-10H,1H
- 4-Methylbenzeneboronicacid
- T-509
- FT-0616120
- AM20060344
- M1126
- 4-methylbenzenboronic acid
- p-tolyl-boronic acid
- 4-methylphenyl-boronic acid
- NSC62870
- TOLUENEBORONIC ACID, P-
- CS-W009284
- 4-MeC6H4B(OH)2
- 5720-05-8
- 4-tolyl boronic acid
- 4-methyphenylboronic acid
- 4-16-00-01673 (Beilstein Handbook Reference)
- FT-0695950
- 4-methyl benzenboronic acid
- CHEMBL140780
- STK503713
- 4-Methylphenylboronic acid4-Tolylboronic acid
- 4-Methylbenzeneboronic Acid
-
- MDL： MFCD00039138
- Inchi： 1S/C7H9BO2/c1-6-2-4-7(5-3-6)8(9)10/h2-5,9-10H,1H3
- InChI Key： BIWQNIMLAISTBV-UHFFFAOYSA-N
- SMILES： OB(C1C=CC(C)=CC=1)O
- BRN： 2935970
Computed Properties
- Exact Mass: 135.10500
- Monoisotopic Mass: 136.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 97.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.1000
- Melting Point: 256-263 °C (lit.)
- Boiling Point: 275.2℃ at 760 mmHg
- Flash Point: 61.6℃
- Refractive Index: 1.505
- Water Partition Coefficient: It is soluble in water.
- PSA: 12.03000
- LogP: 2.35790
- Solubility: Not determined
4-Methylbenzeneboronic Acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
- RTECS：XS7400000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
- Safety Term：S26-S36-S37/39
4-Methylbenzeneboronic Acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-Methylbenzeneboronic Acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1126-5g |
4-Methylbenzeneboronic Acid |
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￥505.0 | 2022-09-28 | |
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5720-05-8 | 96% | 100g |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M010A-25g |
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5720-05-8 | 96% | 25g |
￥150.0 | 2022-09-28 | |
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￥63.0 | 2022-09-28 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601009-25g |
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| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0833919451- 5g |
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| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0833919443- 25g |
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¥ 390.6 | 2021-05-18 | |
| Fluorochem | 010854-1g |
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￡10.00 | 2022-03-01 |
4-Methylbenzeneboronic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5720-05-8)4-Methylbenzeneboronic Acid
Order Number:A16076
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:04
Price ($):222.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:5720-05-8)4-Tolueneboronicacid
Order Number:LE17109;LE3470090
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5720-05-8)4-Tolylboronic acid
Order Number:sfd1806
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
4-Methylbenzeneboronic Acid Related Literature
-
Anupam Jana,V. Ravichandiran,Sharada Prasanna Swain New J. Chem. 2021 45 17753
-
Alessandro Del Zotto,Daniele Zuccaccia Catal. Sci. Technol. 2017 7 3934
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Haibo Zhu,Yajing Shen,Qinyue Deng,Jinjin Chen,Tao Tu Chem. Commun. 2017 53 12473
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Haibo Zhu,Yajing Shen,Qinyue Deng,Jinjin Chen,Tao Tu Chem. Commun. 2017 53 12473
-
Xiaoli Lei,Liang Gao,Qiuping Ding,Yiyuan Peng,Jie Wu Org. Biomol. Chem. 2011 9 6265
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5720-05-8)4-Methylbenzeneboronic Acid
Purity:99%
Quantity:1kg
Price ($):222.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5720-05-8)4-Tolueneboronicacid
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry